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Compound of Interest

Compound Name: 4-Aminobenzophenone

Cat. No.: B072274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of 4-Aminobenzophenone (4-ABP) as a photoinitiator in ultraviolet (UV) curing

coating formulations.

Introduction
4-Aminobenzophenone is a highly effective Type II photoinitiator used in free-radical

polymerizable UV curing systems.[1] As a derivative of benzophenone, it requires a co-initiator,

typically a tertiary amine, to generate free radicals upon exposure to UV light.[2][3][4][5] This

initiation system is widely employed in the formulation of coatings, inks, and adhesives due to

its rapid curing capabilities at ambient temperatures, which minimizes the emission of volatile

organic compounds (VOCs).[6]

The mechanism of action involves the absorption of UV energy by 4-ABP, which then enters an

excited triplet state. In this state, it abstracts a hydrogen atom from the amine synergist,

generating an aminoalkyl radical. This radical species is highly reactive and efficiently initiates

the polymerization of acrylate or other unsaturated monomers and oligomers in the formulation,

leading to a cross-linked, durable coating.[3][4][5]

Key Components of a UV Curing Formulation
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A typical UV curing formulation using 4-Aminobenzophenone consists of the following

components:

Oligomers: These are prepolymers that form the backbone of the coating and largely

determine its final physical and chemical properties, such as hardness, flexibility, and

chemical resistance.[7] Urethane acrylates are a common choice, offering a good balance of

properties.[7]

Monomers (Reactive Diluents): These are low-viscosity liquids that dissolve the solid

components and adjust the viscosity of the formulation for application. They also participate

in the polymerization reaction, becoming part of the final cured film. Tripropylene glycol

diacrylate (TPGDA) is a frequently used reactive diluent.

Photoinitiator: In this context, 4-Aminobenzophenone (a Type II photoinitiator).

Co-initiator (Synergist): A hydrogen donor, typically a tertiary amine, is essential for the

function of Type II photoinitiators like 4-ABP. Amine synergists also help to mitigate oxygen

inhibition at the surface of the coating, ensuring a tack-free cure.[2][4][5]

Additives: These can include leveling agents, defoamers, and pigments to modify the

appearance and performance of the coating.

Experimental Protocols
Below are detailed protocols for the preparation, application, curing, and evaluation of a UV-

curable coating formulated with 4-Aminobenzophenone.

Protocol 1: Formulation of a Clear UV-Curable Coating
This protocol describes the preparation of a model clear coating formulation.

Materials:

Urethane Acrylate Oligomer

Tripropylene Glycol Diacrylate (TPGDA)

4-Aminobenzophenone (4-ABP)
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Amine Synergist (e.g., 2-Ethylhexyl-4-(dimethylamino)benzoate - EHA)

Leveling Agent

Procedure:

In a light-blocking container, combine the urethane acrylate oligomer and TPGDA in the

desired ratio (see Table 1 for an example).

Stir the mixture with a mechanical stirrer at a low speed to avoid introducing air bubbles until

a homogeneous solution is obtained.

Add the pre-weighed amount of 4-Aminobenzophenone to the mixture and continue stirring

until it is completely dissolved.

Introduce the amine synergist to the formulation and stir until fully incorporated.

Add any additives, such as a leveling agent, and stir for an additional 10-15 minutes to

ensure homogeneity.

Allow the formulation to degas at room temperature or use a vacuum chamber to remove

any entrapped air.

Protocol 2: Coating Application and UV Curing
This protocol details the application of the formulated coating onto a substrate and the

subsequent UV curing process.

Equipment:

Substrate (e.g., glass panels, plastic sheets, or wood)

Bar coater or spin coater

UV curing unit with a mercury vapor lamp or UV-LED source

Procedure:

Ensure the substrate is clean, dry, and free of any contaminants.
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Apply the formulated coating to the substrate using a bar coater to achieve a uniform wet film

thickness (e.g., 40 µm).

Immediately pass the coated substrate through the UV curing unit. The belt speed and lamp

intensity should be adjusted to deliver the desired UV dose (see Table 2 for example

parameters).

Allow the cured coating to cool to room temperature before handling and testing.

Protocol 3: Evaluation of Cured Coating Properties
This protocol outlines standard methods for assessing the performance of the cured coating.

1. Pendulum Hardness Test (ASTM D4366):

Apparatus: Pendulum hardness tester (e.g., König or Persoz type).

Procedure:

Place the cured coating panel on the tester's platform.

Gently lower the pendulum onto the coating surface.

Deflect the pendulum to a specified angle and release it.

Measure the time in seconds it takes for the amplitude of the pendulum's swing to

decrease to a defined angle. A longer time indicates a harder surface.

2. Adhesion Test (ASTM D3359 - Cross-Hatch Test):

Apparatus: Cross-hatch cutter with multiple blades, pressure-sensitive tape.

Procedure:

Use the cross-hatch cutter to make a series of parallel cuts through the coating to the

substrate.

Make a second series of cuts at a 90-degree angle to the first, creating a lattice pattern.
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Brush the area to remove any loose flakes.

Apply a piece of pressure-sensitive tape firmly over the lattice.

Rapidly pull the tape off at a 180-degree angle.

Examine the lattice area and classify the adhesion according to the ASTM scale (5B: no

detachment, to 0B: more than 65% detachment).

3. Gloss Measurement (ASTM D523):

Apparatus: Gloss meter (e.g., at 20°, 60°, and 85° geometries).

Procedure:

Calibrate the gloss meter using the supplied standards.

Place the gloss meter on the surface of the cured coating.

Record the gloss value in Gloss Units (GU). For high-gloss coatings, a 60° geometry is

standard.

Data Presentation
The following tables present representative quantitative data for a UV-curable coating based on

a urethane acrylate oligomer, TPGDA reactive diluent, and varying concentrations of 4-
Aminobenzophenone with a constant level of an amine synergist.

Table 1: Example UV-Curable Coating Formulations
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Component
Formulation 1
(wt%)

Formulation 2
(wt%)

Formulation 3
(wt%)

Urethane Acrylate

Oligomer
60 59 58

TPGDA 35 35 35

4-

Aminobenzophenone
2 3 4

Amine Synergist

(EHA)
3 3 3

Total 100 100 100

Table 2: Curing Parameters and Performance of Cured Coatings

Property Formulation 1 Formulation 2 Formulation 3

Curing Conditions

UV Lamp Intensity 100 mW/cm² 100 mW/cm² 100 mW/cm²

UV Dose 1000 mJ/cm² 1000 mJ/cm² 1000 mJ/cm²

Performance Metrics

Pendulum Hardness

(s)
110 125 135

Adhesion (ASTM

D3359)
5B 5B 5B

Gloss (60° GU) 88 90 92

Note: The data presented in these tables are illustrative and may vary depending on the

specific raw materials, substrate, and curing equipment used.
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Caption: UV Curing Mechanism with 4-Aminobenzophenone.
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Caption: Experimental Workflow for UV Curing Coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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